Cas no 1083168-94-8 (2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1083168-94-8
• MF: C₁₂H₁₇BN₂O₅
• MW: 280.084783315659
• MDL: MFCD06795663
• CID: 1035310
• PubChem ID: 57416495
• Update Time: 2025-10-29

2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
• 2-Methoxy-3-nitropyridine-5-boronic acid pinacol ester
• 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-[1,3,2] dioxaborolan-2-yl)pyridine
• 6-METHOXY-5-NITROPYRIDINE-3-BORONIC ACID PINACOL ESTER
• 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-[1,3,2] dioxaborolan-2-yl)-pyridine
• AK129479
• 2-methoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-nitropyridine
• XWXOPFXUTOQOSM-UHFFFAOYSA-N
• FCH2809214
• RL00348
• MB12141
• 2-methoxy-3-nitr
• 2-methoxy-3-nitro-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• SCHEMBL796976
• Z2044750655
• 1083168-94-8
• AC-33299
• [4-(2-METHOXYPHENOXY)PHENYL]SULFONYLCHLORIDE
• (6-METHOXY-5-NITROPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• MFCD12923397
• DTXSID90726161
• DS-6197
• SY068993
• EN300-7377367
• FT-0742148
• CS-W020145
• R10003
• J-509815
• A850662
• 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-[1,3,2]
• 2-methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) pyridine
• C12H17BN2O5
• 2-METHOXY-3-NITRO-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• AKOS016014237
• DB-059738

• MDL： MFCD06795663
• Inchi： 1S/C12H17BN2O5/c1-11(2)12(3,4)20-13(19-11)8-6-9(15(16)17)10(18-5)14-7-8/h6-7H,1-5H3
• InChI Key： XWXOPFXUTOQOSM-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=C(C=2)[N+](=O)[O-])OC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 280.12300
• Monoisotopic Mass: 280.1230518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4

Experimental Properties

• PSA: 86.40000
• LogP: 1.82080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1083168-94-8)

2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1083168-94-8) is a highly specialized boronic ester-containing compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound features a unique pyridine core substituted with a methoxy group, a nitro group, and a dioxaborolane moiety, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method in drug discovery and agrochemical development.

The CAS No. 1083168-94-8 is particularly notable for its role in the synthesis of heterocyclic compounds, which are pivotal in designing bioactive molecules. Researchers frequently search for "boronic acid derivatives" or "nitro-substituted pyridines" due to their relevance in catalysis and medicinal chemistry. The compound's dioxaborolane group enhances its stability, making it suitable for storage and handling under standard laboratory conditions, a topic often queried in scientific forums.

In recent years, the demand for 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has surged due to its applications in cancer research and kinase inhibitor development. Searches for "boron-based therapeutics" or "pyridine derivatives in drug design" reflect this trend. The compound's nitro group also allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

From an SEO perspective, keywords like "buy CAS 1083168-94-8," "synthesis of nitro pyridine boronic esters," and "applications of dioxaborolane derivatives" are frequently used by researchers and suppliers. The compound's molecular weight (308.12 g/mol) and purity specifications are also critical details often sought in technical datasheets.

Environmental and green chemistry considerations have further elevated interest in 2-Methoxy-3-nitro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine. Its potential for atom-efficient reactions aligns with the growing emphasis on sustainable synthesis. Queries such as "eco-friendly boronic acid reagents" highlight this shift in chemical industry priorities.

In summary, CAS No. 1083168-94-8 represents a critical building block in modern organic chemistry, bridging gaps between academic research and industrial applications. Its multifaceted utility ensures its continued relevance in cutting-edge science and innovation.